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Compound of Interest

Compound Name:
2-(4-Chlorophenyl)-5-

methylpyridine

Cat. No.: B1391992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(4-Chlorophenyl)-5-
methylpyridine, a heterocyclic aromatic compound of interest in synthetic and medicinal

chemistry. This document details its chemical identity, including its IUPAC name and CAS

number, and outlines a probable synthetic route based on established palladium-catalyzed

cross-coupling methodologies. While specific experimental data for this compound is not

extensively available in peer-reviewed literature, this guide furnishes a detailed, plausible

experimental protocol for its synthesis and characterization. Furthermore, it discusses potential

applications based on the known bioactivity of structurally related compounds.

Chemical Identity and Properties
2-(4-Chlorophenyl)-5-methylpyridine is a substituted pyridine derivative characterized by a 4-

chlorophenyl group at the 2-position and a methyl group at the 5-position of the pyridine ring.
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Identifier Value

IUPAC Name 2-(4-Chlorophenyl)-5-methylpyridine

CAS Number 34123-86-9[1]

Molecular Formula C₁₂H₁₀ClN

Molecular Weight 203.67 g/mol [1]

Canonical SMILES Cc1ccc(nc1)c2ccc(Cl)cc2

InChI Key UMNDMOVHHMUKTJ-UHFFFAOYSA-N[1]

Note: Experimental physical properties such as melting point and boiling point are not readily

available in published literature.

Synthesis and Experimental Protocols
The synthesis of 2-(4-Chlorophenyl)-5-methylpyridine can be effectively achieved via a

Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction is a powerful and

widely used method for the formation of carbon-carbon bonds, particularly for the synthesis of

biaryl compounds. The proposed synthetic pathway involves the coupling of a halosubstituted

pyridine with a phenylboronic acid derivative.

Proposed Synthetic Route: Suzuki-Miyaura Coupling
A plausible and efficient method for the synthesis of 2-(4-Chlorophenyl)-5-methylpyridine is

the Suzuki-Miyaura cross-coupling of 2-bromo-5-methylpyridine with 4-chlorophenylboronic

acid. This reaction typically utilizes a palladium catalyst, a phosphine ligand, and a base in a

suitable solvent system.
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Reactants

Reaction Conditions

2-Bromo-5-methylpyridine

Suzuki-Miyaura Coupling

4-Chlorophenylboronic Acid

Pd(PPh₃)₄

K₂CO₃ or Na₂CO₃

Dioxane/Water or Toluene/Ethanol/Water

Reflux (80-100 °C)

Work-up &
Purification 2-(4-Chlorophenyl)-5-methylpyridine
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Synthesis of
2-(4-Chlorophenyl)-5-methylpyridine

Spectroscopic Characterization
(NMR, MS, IR)

& Purity Assessment (LC-MS, HPLC)

Initial Biological Screening
(e.g., cytotoxicity, antimicrobial,

enzyme inhibition assays)

Structure-Activity Relationship (SAR)
Studies via Analogue Synthesis

If active

Target Identification and
Mechanism of Action Studies

Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-(4-Chlorophenyl)-5-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1391992#iupac-name-and-cas-number-for-2-4-
chlorophenyl-5-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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